Cas no 1435464-72-4 (2-methyl-1,2,4triazolo1,5-apyrimidin-7-amine)

• Product Name: 2-methyl-1,2,4triazolo1,5-apyrimidin-7-amine
• CAS No: 1435464-72-4
• MF: C₆H₇N₅
• MW: 149.153279542923
• CID: 5058533
• PubChem ID: 59451920
• Update Time: 2025-11-02

2-methyl-1,2,4triazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• 2-Methyl-7-amino[1,2,4]triazolo[1,5-a]pyrimidine
• 2-methyl-1,2,4triazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C6H7N5/c1-4-9-6-8-3-2-5(7)11(6)10-4/h2-3H,7H2,1H3
• InChI Key： LFCMHZJVIZVERH-UHFFFAOYSA-N
• SMILES： N12C(=CC=NC1=NC(C)=N2)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 150
• XLogP3: 0.1
• Topological Polar Surface Area: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-methyl-1,2,4triazolo1,5-apyrimidin-7-amine

Comprehensive Overview of 2-Methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine (CAS No. 1435464-72-4)

The compound 2-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine (CAS No. 1435464-72-4) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazolopyrimidine core, makes it a versatile scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor, antiviral agent, and anti-inflammatory compound. The presence of the methyl group and amine functionality enhances its binding affinity to biological targets, which is a key factor in its growing popularity.

In recent years, the demand for small molecule therapeutics has surged, driven by the need for targeted treatments in oncology and infectious diseases. 2-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine aligns with this trend due to its ability to modulate key enzymatic pathways. For instance, its structural similarity to purine bases allows it to interact with ATP-binding sites in proteins, a mechanism exploited in the design of cancer drugs and immunomodulators. This has led to increased searches for "triazolopyrimidine derivatives in cancer therapy" and "CAS 1435464-72-4 suppliers" across scientific databases.

The synthesis of 2-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine typically involves multi-step organic reactions, including cyclization and functional group transformations. Optimizing its yield and purity is critical for industrial-scale production, as highlighted by queries like "synthesis optimization for triazolopyrimidines" and "1435464-72-4 purity standards." Advanced analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with regulatory requirements for pharmaceutical intermediates.

Beyond therapeutics, 2-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine has shown promise in agrochemical applications. Its mode of action as a plant growth regulator or pesticide intermediate is under investigation, addressing global concerns about sustainable agriculture. Searches for "triazolopyrimidines in crop protection" reflect this emerging interest. Additionally, its stability under various environmental conditions makes it a candidate for green chemistry initiatives, aligning with the push for eco-friendly chemical solutions.

From a commercial perspective, the market for 1435464-72-4 is expanding, with suppliers offering custom synthesis and bulk quantities. Quality control measures, such as certificates of analysis (CoA) and GMP compliance, are frequently discussed in procurement circles. Researchers also explore "structure-activity relationships (SAR)" of this scaffold to develop next-generation analogs with improved efficacy and safety profiles.

In summary, 2-methyl-1,2,4-triazolo[1,5-a]pyrimidin-7-amine represents a multifaceted compound with broad scientific and industrial relevance. Its applications span drug discovery, agrochemical innovation, and material science, making it a focal point for interdisciplinary research. As advancements in computational chemistry and high-throughput screening accelerate, the potential of this molecule continues to unfold, answering pressing questions in modern science.